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This document provides detailed application notes and experimental protocols for the use of
potassium thiosulfate in the leaching of gold and silver. Thiosulfate leaching presents a non-
toxic and environmentally benign alternative to traditional cyanidation, making it a subject of
significant research interest for precious metal extraction, including applications in the recovery
of metals from various materials.[1][2][3][4]

Principle of Thiosulfate Leaching

The dissolution of gold and silver in a thiosulfate solution is an electrochemical process. Gold
and silver are oxidized and then complexed by thiosulfate ions to form stable complexes,
primarily [Au(S203)2]3~ and [Ag(S203)2]3".[5] This process is typically catalyzed by copper (II)
ions, which are stabilized in an alkaline solution by ammonia to form a cupric tetra-amine
complex, [Cu(NHs)4]2*, a strong oxidizing agent.[6][7][8] The overall reactions can be
summarized as follows:

e Gold Leaching: Au + 552032~ + [Cu(NH3)4]2* — [Au(S203)2]3~ + 4NHs + [Cu(S203)3]>~
o Silver Leaching: Ag + 252032~ — [Ag(S203)2]3~ + e~

The pH of the leaching solution is a critical parameter and is generally maintained between 9
and 10.5 to ensure the stability of the thiosulfate ion and the cupric-ammonia complex.[5][9]
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Data Presentation: Leaching Parameters and
Efficiencies

The following tables summarize quantitative data from various studies on gold and silver
leaching using thiosulfate, providing a comparative overview of different experimental

conditions and their outcomes.

Table 1: Gold Leaching Parameters and Efficiencies
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Table 2: Silver Leaching Parameters and Efficiencies
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Experimental Protocols

This section outlines detailed methodologies for conducting laboratory-scale gold and silver
leaching experiments using potassium thiosulfate.

Materials and Reagents

e Ore Sample: Crushed and ground to a specific particle size (e.g., -38 pum).[5]

e Leaching Reagents:

[¢]

Potassium Thiosulfate (K2S20s) or Sodium Thiosulfate (Na2S203-5H20) or Ammonium
Thiosulfate ((NH4)2S203).[1][5]

[¢]

Copper (Il) Sulfate (CuSOa4-5H20) as a catalyst.[9]

o

Ammonia solution (NHs) for pH adjustment and copper stabilization.[5]

[e]

Deionized or distilled water.[1]

o Optional Additives:
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o Glycine.[10]
o Potassium Permanganate (KMnOa) as an oxidizing agent.[10]

e Analytical Standards: Gold and silver standards for atomic absorption spectrometry (AAS) or
inductively coupled plasma (ICP) analysis.

Leaching Solution Preparation

Dissolve the desired amount of potassium thiosulfate in deionized water.

 In a separate container, dissolve the required amount of copper (Il) sulfate in deionized
water.

o Slowly add the ammonia solution to the copper sulfate solution while stirring to form the deep
blue cupric tetra-amine complex.

o Combine the thiosulfate solution with the copper-ammonia solution.
» Adjust the final volume with deionized water to achieve the target concentrations.

o Measure and adjust the pH of the final solution to the desired range (typically 9-10.5) using
ammonia solution.[5][9]

Leaching Procedure

o Place a known mass of the ground ore sample into a reaction vessel (e.g., a stirred tank
reactor or a bottle for roll leaching).[5][9][13]

¢ Add the prepared leaching solution to the reaction vessel to achieve the desired solid-to-
liquid ratio.[9]

» Place the vessel in a temperature-controlled environment, such as a water bath or heating
mantle, and maintain the desired temperature.[5]

¢ Begin agitation at a constant speed (e.g., 300-750 RPM).[5][9]

o Monitor the pH of the slurry at regular intervals and adjust as necessary with ammonia
solution.[5]
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e If required, bubble air or oxygen through the pulp to ensure sufficient dissolved oxygen for
catalyst regeneration.[5]

o Withdraw samples of the pregnant leach solution at regular time intervals (e.g., 1, 2, 4, 8, 24
hours).[5][9]

« Filter the withdrawn samples immediately to separate the solids from the pregnant solution.

[5]

Analyze the filtrate for gold and silver content using AAS or ICP.[5]

Gold and Silver Recovery from Pregnhant Solution

The gold-thiosulfate complex has a low affinity for activated carbon, necessitating alternative
recovery methods.[5]

e Resin-in-Pulp (RIP) / Resin-in-Leach (RIL): This is a promising method where strong-base
ion-exchange resins are used to adsorb the [Au(S203)2]3~ complex directly from the leach
slurry.[5]

» Precipitation: Gold can be precipitated from the solution by adding reagents like sodium
borohydride or soluble sulfides.[5]

Visualizations
Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key chemical pathways and a generalized experimental
workflow for thiosulfate leaching.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/pdf/The_Future_of_Gold_and_Silver_Extraction_A_Technical_Guide_to_Ammonium_Thiosulfate_Leaching.pdf
https://www.benchchem.com/pdf/The_Future_of_Gold_and_Silver_Extraction_A_Technical_Guide_to_Ammonium_Thiosulfate_Leaching.pdf
https://www.mdpi.com/2075-4701/10/8/1029
https://www.benchchem.com/pdf/The_Future_of_Gold_and_Silver_Extraction_A_Technical_Guide_to_Ammonium_Thiosulfate_Leaching.pdf
https://www.benchchem.com/pdf/The_Future_of_Gold_and_Silver_Extraction_A_Technical_Guide_to_Ammonium_Thiosulfate_Leaching.pdf
https://www.benchchem.com/pdf/The_Future_of_Gold_and_Silver_Extraction_A_Technical_Guide_to_Ammonium_Thiosulfate_Leaching.pdf
https://www.benchchem.com/pdf/The_Future_of_Gold_and_Silver_Extraction_A_Technical_Guide_to_Ammonium_Thiosulfate_Leaching.pdf
https://www.benchchem.com/pdf/The_Future_of_Gold_and_Silver_Extraction_A_Technical_Guide_to_Ammonium_Thiosulfate_Leaching.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Ammonia (NHs)

Oxygen (O2)

Cupric Ammine Complex

[Cu(NHs)aJ2+ (Oxidant)

Thiosulfate
(S2032)

Gold Thiosulfate Complex

Cuprous Thiosulfate Complex
[Au(S203)2]3~

[Cu(S203)s]°~

Reduction

Oxidation Gold (Au)

Click to download full resolution via product page

Caption: Catalytic cycle of copper in the thiosulfate leaching of gold.
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Caption: Generalized experimental workflow for thiosulfate leaching.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. mdpi.com [mdpi.com]

o 2. researchgate.net [researchgate.net]

o 3. researchgate.net [researchgate.net]

e 4. journalssystem.com [journalssystem.com]
e 5. benchchem.com [benchchem.com]

» 6. Increased Recovery of Gold Thiosulfate Alkaline Solutions by Adding Thiol Groups in the
Porous Structure of Activated Carbon - PMC [pmc.ncbi.nlm.nih.gov]

e 7.researchgate.net [researchgate.net]

» 8. AReview of Thiosulfate Leaching of Gold: Focus on Thiosulfate Consumption and Gold
Recovery from Pregnant Solution [mdpi.com]

¢ 9. mdpi.com [mdpi.com]

¢ 10. mdpi.com [mdpi.com]

e 11. e3s-conferences.org [e3s-conferences.org]
e 12. researchgate.net [researchgate.net]

¢ 13. Thiosulfate Leaching of Gold from Copper Bearing Ores - 911Metallurgist
[911metallurgist.com]

e 14. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [Application Notes and Protocols for Gold and Silver
Leaching Using Potassium Thiosulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082159#employing-potassium-thiosulfate-in-gold-
and-silver-leaching-research]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b082159?utm_src=pdf-body-img
https://www.benchchem.com/product/b082159?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2075-4701/10/2/159
https://www.researchgate.net/publication/324797940_Thiosulphate_leaching_of_silver_from_an_arsenical_refractory_ore
https://www.researchgate.net/publication/267637944_Ammoniacal_thiosulfate_leaching_of_gold_from_a_refractory_ore_using_a_full_factorial_design
http://www.journalssystem.com/ppmp/pdf-51323-2531?filename=THIOSULFATE+LEACHING+OF.pdf
https://www.benchchem.com/pdf/The_Future_of_Gold_and_Silver_Extraction_A_Technical_Guide_to_Ammonium_Thiosulfate_Leaching.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7356957/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7356957/
https://www.researchgate.net/publication/240408124_Kinetic_aspects_of_gold_and_silver_leaching_in_ammonia-thiosulfate_solutions
https://www.mdpi.com/2075-4701/7/6/222
https://www.mdpi.com/2075-4701/7/6/222
https://www.mdpi.com/2075-4701/10/8/1029
https://www.mdpi.com/2075-4701/15/2/204
https://www.e3s-conferences.org/articles/e3sconf/pdf/2021/47/e3sconf_icepe2021_04001.pdf
https://www.researchgate.net/publication/352407097_Experimental_study_on_thiosulfate_leaching_of_gold_from_a_high_copper_gold_concentrate
https://www.911metallurgist.com/blog/thiosulfate-leaching-gold-copper-bearing-ores/
https://www.911metallurgist.com/blog/thiosulfate-leaching-gold-copper-bearing-ores/
https://www.mdpi.com/2227-9717/13/5/1522
https://www.benchchem.com/product/b082159#employing-potassium-thiosulfate-in-gold-and-silver-leaching-research
https://www.benchchem.com/product/b082159#employing-potassium-thiosulfate-in-gold-and-silver-leaching-research
https://www.benchchem.com/product/b082159#employing-potassium-thiosulfate-in-gold-and-silver-leaching-research
https://www.benchchem.com/product/b082159#employing-potassium-thiosulfate-in-gold-and-silver-leaching-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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